Cas no 36461-81-1 (4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL)

• Product Name: 4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL
• CAS No: 36461-81-1
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD19301603
• CID: 3950930
• Update Time: 2025-05-20

4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol, 5-ethyl-2-hydroxy-
• 4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL

• MDL： MFCD19301603
• Inchi： 1S/C10H14O3/c1-2-7-3-8(5-11)10(13)9(4-7)6-12/h3-4,11-13H,2,5-6H2,1H3
• InChI Key： UIBRZPKYAKGQQZ-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(CC)=CC(CO)=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL

Chemical Profile of 4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL (CAS No. 36461-81-1)

4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL, identified by its Chemical Abstracts Service number (CAS No. 36461-81-1), is a versatile organic compound with significant applications in pharmaceutical chemistry and material science. This compound, characterized by its ethyl-substituted phenol backbone with two hydroxymethyl groups at the 2 and 6 positions, exhibits unique chemical properties that make it valuable in various synthetic pathways and functional material development.

The molecular structure of 4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL consists of a benzene ring substituted with an ethyl group at the 4-position and hydroxymethyl groups at the 2 and 6 positions. This arrangement imparts reactivity that is useful in cross-coupling reactions, polymerization processes, and as a precursor in the synthesis of more complex molecules. The presence of multiple hydroxymethyl groups enhances its solubility in polar solvents, making it a practical candidate for solution-based chemical processes.

In recent years, research has highlighted the potential of 4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL as a building block in the development of novel pharmaceutical agents. Its structural features allow for facile modifications, enabling the creation of derivatives with tailored biological activities. For instance, studies have demonstrated its utility in synthesizing polyphenolic compounds that exhibit antioxidant and anti-inflammatory properties. These findings align with the growing interest in natural product-inspired drug design, where structurally diverse phenols play a crucial role.

The compound's reactivity also makes it a valuable intermediate in polymer chemistry. Researchers have explored its incorporation into biodegradable polymers and coatings, leveraging its ability to form stable cross-linked networks. Such materials are increasingly relevant in sustainable packaging and medical device applications, where environmental impact is a critical consideration. The hydroxymethyl groups facilitate esterification and etherification reactions, enabling the creation of polymers with specific mechanical and thermal properties.

Moreover, 4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL has been investigated for its potential role in catalysis. Its structure allows it to act as a ligand or co-catalyst in various organic transformations. For example, it has been used in palladium-catalyzed coupling reactions, where its steric and electronic properties influence reaction efficiency. Such applications underscore the compound's importance in fine chemical synthesis and industrial processes requiring high selectivity and yield.

Recent advancements in computational chemistry have further illuminated the mechanistic aspects of 4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL's reactivity. Molecular modeling studies suggest that its interaction with transition metals can be modulated by subtle changes in substitution patterns or reaction conditions. These insights are being exploited to develop more efficient synthetic protocols, reducing waste and energy consumption in industrial-scale production.

The pharmaceutical industry has also shown interest in 4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL for its potential as an antiseptic or antimicrobial agent. Its ability to disrupt microbial cell membranes has been explored in topical formulations and wound care products. Additionally, derivatives of this compound have been tested for their efficacy against drug-resistant pathogens, highlighting its relevance in addressing contemporary healthcare challenges.

In conclusion, 4-ETHYL-2,6-BIS(HYDROXYMETHYL)PHENOL (CAS No. 36461-81-1) is a multifunctional compound with broad applicability across chemical research and industrial development. Its unique structural features enable diverse applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new methodologies for utilization and modification of this compound, its significance is expected to grow further.